Cas no 1200399-04-7 (3-Bromo-4-(3-chlorophenyl)-2-Butanone)

• Product Name: 3-Bromo-4-(3-chlorophenyl)-2-Butanone
• CAS No: 1200399-04-7
• MF: C₁₀H₁₀BrClO
• MW: 261.542801380157
• CID: 2113501
• Update Time: 2023-08-04

3-Bromo-4-(3-chlorophenyl)-2-Butanone Chemical and Physical Properties

Names and Identifiers

• 3-bromo-4-(3-chlorophenyl)-2-Butanone
• 3-bromo-4-(3-chlorophenyl)butan-2-one
• 3-Bromo-4-(3-chlorophenyl)-2-Butanone

• Inchi： 1S/C10H10BrClO/c1-7(13)10(11)6-8-3-2-4-9(12)5-8/h2-5,10H,6H2,1H3
• InChI Key： QUFNZVWEFZIYHB-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)CC1C=CC=C(C=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Topological Polar Surface Area: 17.1